Cas no 2172593-03-0 (2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid)

• Product Name: 2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid
• CAS No: 2172593-03-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5804288
• PubChem ID: 165873293
• Update Time: 2025-06-23

2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid
• 2172593-03-0
• EN300-1631889

• Inchi： 1S/C12H23NO3/c1-4-11(2,10(14)15)12(16)6-5-8-13(3)9-7-12/h16H,4-9H2,1-3H3,(H,14,15)
• InChI Key： QOXSHGGVFKKJLH-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CCC1)C(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid

Compound CAS No. 2172593-03-0: 2-(4-Hydroxy-1-Methylazepan-4-Yl)-2-Methylbutanoic Acid

2-(4-Hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid, also known by its CAS number 2172593-03-0, is a unique organic compound with significant potential in the field of pharmaceuticals and biochemistry. This compound belongs to the class of amino acids and derivatives, specifically a cyclic amino acid analog. Its structure consists of a azepane ring (a seven-membered ring containing one nitrogen atom) substituted with hydroxyl and methyl groups, along with a butanoic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse applications in drug design and development.

The synthesis of 2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid involves a series of intricate chemical reactions, including ring-closing metathesis and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and commercial purposes. The molecule's structural features, such as the azepane ring and hydroxyl group, contribute to its unique pharmacokinetic properties, including improved bioavailability and reduced toxicity compared to traditional amino acids.

One of the most promising applications of this compound is in the development of novel therapeutic agents for neurodegenerative diseases. Studies have shown that azepane-containing molecules can modulate key signaling pathways involved in Alzheimer's disease and Parkinson's disease. Specifically, the hydroxyl group in the azepane ring facilitates interactions with neuronal receptors, potentially leading to neuroprotective effects. Furthermore, the methyl substitution enhances the molecule's stability and solubility, making it an ideal candidate for drug delivery systems.

In addition to its therapeutic potential, 2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid has been explored as a building block for peptide synthesis. Its ability to form stable amide bonds with other amino acids makes it valuable in constructing complex peptide structures for vaccine development and enzyme engineering. Recent research has also highlighted its role as a chiral catalyst in asymmetric synthesis, further expanding its utility in organic chemistry.

The safety profile of this compound has been extensively evaluated in preclinical studies. Results indicate that it exhibits low toxicity and minimal adverse effects at therapeutic doses. However, further clinical trials are required to confirm its efficacy and safety in human subjects. Regulatory agencies have expressed interest in this compound due to its innovative structure and potential benefits, paving the way for future approvals.

In conclusion, CAS No. 2172593-03-0, or 2-(4-hydroxy-1-methylazepan-4-yl)-2-methylbutanoic acid, represents a groundbreaking advancement in chemical synthesis and drug discovery. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in addressing unmet medical needs across various therapeutic areas. As ongoing studies continue to uncover its full potential, this compound is poised to make a significant impact on the pharmaceutical industry.